![molecular formula C8H8BrNO2 B097489 5-Bromo-1,2-dimethyl-3-nitrobenzene CAS No. 18873-95-5](/img/structure/B97489.png)
5-Bromo-1,2-dimethyl-3-nitrobenzene
Overview
Description
5-Bromo-1,2-dimethyl-3-nitrobenzene is a chemical compound with the molecular formula C8H8BrNO2 . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular weight of 5-Bromo-1,2-dimethyl-3-nitrobenzene is 230.06 . The linear formula of this compound is C8H8BrNO2 .Physical And Chemical Properties Analysis
5-Bromo-1,2-dimethyl-3-nitrobenzene is a solid substance stored at room temperature .Scientific Research Applications
Synthesis of Advanced Multifunctional Compounds
The compound has been used in the synthesis of advanced multifunctional compounds, such as diethyl 4-(5-bromo-1H-indol-3-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate . This derivative has shown promising applications in various fields, including anti-corrosion, antimicrobial, and antioxidant properties .
Anti-Corrosion Applications
The synthesized derivative of the compound has shown significant anti-corrosive potential. It was assessed on mild steel subjected to an aggressive acidic environment, and the results illustrated a substantial decrement in corrosion rates with ascending concentrations of the organic compound .
Antimicrobial Applications
The compound’s derivative has demonstrated antimicrobial prowess against a spectrum of bacterial and fungal pathogens, including Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas, Candida albicans, and Aspergillus niger .
Antioxidant Applications
The compound’s derivative has also shown antioxidant potential. The antioxidant potential was quantified using the DPPH free radical scavenging assay against ascorbic acid as a benchmark .
Synthesis of Indole Derivatives
The compound can be used in the synthesis of indole derivatives, which are prevalent moieties present in selected alkaloids . These indole derivatives have shown various biologically vital properties and have attracted increasing attention for the treatment of cancer cells, microbes, and different types of disorders in the human body .
Synthesis of Substituted Bis(Diphenylphosphanylmethyl)-1,1’-Binaphthyl Derivatives
The compound has been used in the synthesis of substituted 2,2’-bis(diphenylphosphanylmethyl)-1,1’-binaphthyl derivatives . These derivatives have potential applications in various fields, although the specific applications were not detailed in the source .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 5-Bromo-1,2-dimethyl-3-nitrobenzene is the aromatic ring structure in organic compounds. The compound acts as an electrophile, seeking out electron-rich aromatic rings to form a sigma bond .
Mode of Action
5-Bromo-1,2-dimethyl-3-nitrobenzene undergoes an electrophilic aromatic substitution reaction . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . The bromine atom in the compound is introduced into the aromatic ring to impart the desired properties to the final product .
Biochemical Pathways
The compound affects the biochemical pathways involving aromatic compounds. The bromination of aromatic compounds is a key process in organic synthesis, and the introduction of a bromine atom into the aromatic ring can significantly alter the reactivity of the formed intermediate .
Pharmacokinetics
The compound is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . It is also predicted to be a substrate for P-glycoprotein, which can affect its distribution in the body .
Result of Action
The result of the action of 5-Bromo-1,2-dimethyl-3-nitrobenzene is the formation of brominated aromatic compounds. These compounds have a wide range of applications in various fields, including the production of pharmaceuticals, agrochemicals, and dyes .
Action Environment
The action of 5-Bromo-1,2-dimethyl-3-nitrobenzene can be influenced by various environmental factors. For instance, the compound should be stored in a dry room at normal temperature to maintain its stability . Additionally, the compound’s solubility can affect its action, efficacy, and stability .
properties
IUPAC Name |
5-bromo-1,2-dimethyl-3-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO2/c1-5-3-7(9)4-8(6(5)2)10(11)12/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPXSPJGSFHLODM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C)[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10495488 | |
Record name | 5-Bromo-1,2-dimethyl-3-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10495488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18873-95-5 | |
Record name | 5-Bromo-1,2-dimethyl-3-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10495488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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